[(E,2S)-2-Hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate
[(E,2S)-2-Hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate
Brand Name:
Vulcanchem
CAS No.:
135626-21-0
VCID:
VC0158419
InChI:
InChI=1S/C15H16O6/c1-20-14(18)8-7-12(16)9-13(17)10-21-15(19)11-5-3-2-4-6-11/h2-8,13,17H,9-10H2,1H3/b8-7+/t13-/m0/s1
SMILES:
COC(=O)C=CC(=O)CC(COC(=O)C1=CC=CC=C1)O
Molecular Formula:
C15H16O6
Molecular Weight:
292.28 g/mol
[(E,2S)-2-Hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate
CAS No.: 135626-21-0
Main Products
VCID: VC0158419
Molecular Formula: C15H16O6
Molecular Weight: 292.28 g/mol
![[(E,2S)-2-Hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate - 135626-21-0](/images/no_structure.jpg)
| CAS No. | 135626-21-0 |
|---|---|
| Product Name | [(E,2S)-2-Hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate |
| Molecular Formula | C15H16O6 |
| Molecular Weight | 292.28 g/mol |
| IUPAC Name | [(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate |
| Standard InChI | InChI=1S/C15H16O6/c1-20-14(18)8-7-12(16)9-13(17)10-21-15(19)11-5-3-2-4-6-11/h2-8,13,17H,9-10H2,1H3/b8-7+/t13-/m0/s1 |
| Standard InChIKey | DLQZZFILZYWBJV-GWJCSSMESA-N |
| Isomeric SMILES | COC(=O)/C=C/C(=O)C[C@@H](COC(=O)C1=CC=CC=C1)O |
| SMILES | COC(=O)C=CC(=O)CC(COC(=O)C1=CC=CC=C1)O |
| Canonical SMILES | COC(=O)C=CC(=O)CC(COC(=O)C1=CC=CC=C1)O |
| Synonyms | 7-hydroxy-6-hydromelodienone |
| PubChem Compound | 6438688 |
| Last Modified | Nov 11 2021 |
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